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Compound of Interest

Compound Name: (Hydroxymethyl)phosphonic acid

CAS No.: 2617-47-2

Cat. No.: B122544

Get Quote

Introduction: Chemical Identity & Strategic
Significance
(Hydroxymethyl)phosphonic acid (HMPA) represents a critical structural scaffold in

medicinal chemistry and materials science. Unlike phosphate esters (C-O-P), which are

susceptible to enzymatic hydrolysis, HMPA features a robust carbon-phosphorus (C-P) bond.

This bond renders the molecule metabolically stable, making it an invaluable bioisostere for

phosphate groups in nucleotide analogues and antiviral therapeutics.

However, this stability presents unique safety challenges. The molecule is not merely an acid; it

is a persistent, corrosive agent that resists standard biological degradation pathways. This

guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a mechanistic

understanding of handling this compound in high-stakes research environments.

Physicochemical Profile
Understanding the physical state and acidity constants is the prerequisite for safe experimental

design. HMPA is hygroscopic; its physical form can shift from a crystalline solid to a viscous
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syrup upon exposure to atmospheric moisture.

Property Value Operational Implication

Molecular Weight 112.02 g/mol
Essential for stoichiometric

calculations.

Physical State
White crystalline solid (pure) /

Viscous liquid (hydrated)

High hygroscopicity requires

storage in desiccators.

Melting Point 95–97 °C

Solid handling is preferred;

avoid heating near MP to

prevent phase changes during

weighing.

Acidity (pKa) pKa₁ ≈ 1.1–2.6; pKa₂ ≈ 7.0

Strong Diprotic Acid. The first

proton is highly acidic,

comparable to phosphoric

acid.

Solubility High (Water, Alcohols)
Exothermic dissolution. Always

add acid to solvent.

Stability
C-P bond is thermally stable

up to ~200°C

Resistant to hydrolysis;

requires oxidative cleavage for

degradation.

Hazard Analysis & Risk Assessment
Corrosivity (The Immediate Threat)
HMPA is classified as Skin Corr. 1B and Met.[1] Corr. 1.

Mechanism: The phosphonic acid moiety donates protons (

) aggressively, causing immediate protein denaturation and tissue necrosis upon contact.

Ocular Risk: Irreversible corneal damage can occur within seconds.

Inhalation: Mist or dust inhalation leads to severe respiratory tract irritation and potential

pulmonary edema.
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Thermal Instability (The Latent Threat)
While the C-P bond is stable, the hydroxymethyl group (

) introduces a vulnerability.

Dehydration: Above 150°C, phosphonic acids can dehydrate to form anhydrides.

Decomposition: At extreme temperatures (>200°C), thermal cleavage may release toxic

phosphine derivatives or formaldehyde (via oxidation of the hydroxymethyl group).

Risk Assessment Logic Diagram
The following decision tree outlines the logical flow for assessing risk prior to experimentation.

Start: Experiment Planning

Check Physical State
(Solid vs. Liquid)

Solvent Selection
(Protic vs. Aprotic)

Reaction Temperature
(>100°C?)

HIGH RISK:
Thermal Decomposition

Yes

MODERATE RISK:
Corrosive Handling

No

Action: Use Blast Shield
& Closed System

Action: Standard PPE
(Nitrile + Fume Hood)
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Click to download full resolution via product page

Figure 1: Pre-experimental risk assessment logic for (Hydroxymethyl)phosphonic acid.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

Primary Containment: All weighing and transfer operations must occur inside a certified

chemical fume hood.

Atmosphere: For high-purity applications, handle under an inert atmosphere (Nitrogen or

Argon) to prevent moisture uptake, which alters stoichiometry.

PPE Selection Strategy
Hand Protection:

Solids: Standard Nitrile gloves (0.11 mm) are sufficient for incidental contact.

Solutions: If dissolved in aggressive solvents (e.g., DMF, DMSO), use Butyl Rubber or

Silver Shield gloves. The solvent carries the acid through standard nitrile.

Eye Protection: Chemical splash goggles are mandatory. Face shields are required when

handling volumes >100 mL.

Body Protection: Acid-resistant lab coat and closed-toe shoes.

Operational Protocol: Step-by-Step
Weighing and Transfer

Causality: Static electricity can cause fine acidic dust to disperse.

Protocol:

Place the balance inside the fume hood.
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Use an antistatic gun on the weighing boat and spatula.

Transfer the solid slowly. If the substance has liquefied due to moisture, use a glass

pipette, not a metal spatula (corrosion risk).

Solubilization (Exothermic Management)
Causality: Dissolution in water releases heat of hydration.

Protocol:

Pre-measure the solvent (water/alcohol) in a beaker with a magnetic stir bar.

Add HMPA slowly to the stirring solvent.

Monitor temperature; do not seal the vessel until dissolution is complete and heat has

dissipated.

Reaction Setup
Incompatibility: Avoid strong oxidizing agents (e.g., permanganates, chromates). While the

C-P bond is strong, the primary alcohol (hydroxymethyl) is easily oxidized to a

phosphonoformic acid derivative, potentially altering the reaction outcome exothermically.

Catalysis: If used as a catalyst, ensure downstream neutralization is planned before starting.

Emergency Response & Waste Disposal
Spill Management
Do not use water immediately. Adding water to a large concentrated acid spill spreads the

contamination and generates heat.

Neutralization Protocol:

Isolate: Evacuate the immediate area.

Contain: Use a dry absorbent (vermiculite or sand) to dike the spill.
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Neutralize: Dust the spill with Sodium Bicarbonate (

) or Sodium Carbonate (

).

Observation: Wait for the bubbling (

release) to cease. This indicates the acid has been converted to the neutral sodium
phosphonate salt.

Clean: Sweep up the wet slurry into a hazardous waste container.

Waste Disposal Workflow
Unlike organic acids that can be incinerated easily, phosphonic acids yield phosphorus

pentoxide (

) residues upon incineration, which can damage incinerator linings.

Acidic Waste Stream
(HMPA)

Neutralization
(NaOH / NaHCO3)

Check pH
(Target 6-9)

Segregate Stream
(Halogenated vs. Non-Hal)

Label: 'Phosphorus
Containing Waste'

Click to download full resolution via product page

Figure 2: Waste disposal workflow ensuring compliance and incinerator safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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